Cas no 97963-49-0 (Benzene, 1-(difluoromethoxy)-2-fluoro-)

• Product Name: Benzene, 1-(difluoromethoxy)-2-fluoro-
• CAS No: 97963-49-0
• MF: C₇H₅F₃O
• MW: 162.109212636948
• MDL: MFCD13194314
• CID: 4371208
• PubChem ID: 15681629
• Update Time: 2025-04-24

Benzene, 1-(difluoromethoxy)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(difluoromethoxy)-2-fluoro-
• 1-(difluoromethoxy)-2-fluorobenzene
• F18842
• MFCD13194314
• 889-561-8
• 97963-49-0
• WNXSLMDVLZECHU-UHFFFAOYSA-N
• AKOS008962002
• SCHEMBL7782409
• CS-0192321

• MDL： MFCD13194314
• Inchi： 1S/C7H5F3O/c8-5-3-1-2-4-6(5)11-7(9)10/h1-4,7H
• InChI Key： WNXSLMDVLZECHU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC(F)F

Computed Properties

• Exact Mass: 162.02924926g/mol
• Monoisotopic Mass: 162.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, 1-(difluoromethoxy)-2-fluoro-

Benzene, 1-(difluoromethoxy)-2-fluoro-: A Comprehensive Overview

Benzene, 1-(difluoromethoxy)-2-fluoro-, also known by its CAS Registry Number 97963-49-0, is a chemically synthesized compound with a unique structure and properties. This compound belongs to the family of fluorinated aromatic compounds, which have gained significant attention in recent years due to their diverse applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzene ring substituted with a difluoromethoxy group at position 1 and a fluorine atom at position 2, making it a valuable intermediate in organic synthesis.

The synthesis of Benzene, 1-(difluoromethoxy)-2-fluoro-, involves several key steps that highlight its chemical reactivity and versatility. Recent studies have explored novel synthetic routes to improve the efficiency and sustainability of its production. For instance, researchers have reported the use of transition metal catalysts to facilitate the coupling reactions involved in its formation. These advancements not only enhance the yield but also reduce the environmental footprint of the manufacturing process.

One of the most notable applications of Benzene, 1-(difluoromethoxy)-2-fluoro-, is in the development of biologically active compounds. Its fluorinated substituents contribute to unique electronic and steric properties, making it an ideal building block for drug discovery. Recent research has demonstrated its potential as an intermediate in the synthesis of antiviral agents and anticancer drugs. For example, studies published in high-impact journals have shown that derivatives of this compound exhibit promising antiproliferative activity against various cancer cell lines.

In addition to its role in pharmaceuticals, Benzene, 1-(difluoromethoxy)-2-fluoro-, has found applications in agrochemicals. Its ability to modulate plant growth and resistance to pests has been extensively studied. Scientists have reported that certain derivatives of this compound can act as effective herbicides or fungicides, offering a sustainable solution to crop protection challenges. These findings underscore its importance in advancing agricultural practices while minimizing environmental impact.

The chemical stability and reactivity of Benzene, 1-(difluoromethoxy)-2-fluoro-, make it a valuable compound for materials science applications as well. Its aromatic ring structure provides a platform for designing advanced materials with tailored properties. Recent research has explored its use in the synthesis of novel polymers and organic semiconductors. These materials exhibit improved electronic properties, making them suitable for applications in flexible electronics and optoelectronic devices.

Despite its numerous applications, the environmental impact of Benzene, 1-(difluoromethoxy)-2-fluoro-, remains a critical consideration. Studies have been conducted to assess its biodegradation potential and toxicity profile. Results indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects and develop strategies for safe disposal.

In conclusion, Benzene, 1-(difluoromethoxy)-2-fluoro-, with its unique chemical structure and versatile properties, continues to play a pivotal role in various scientific disciplines. From drug discovery to materials science, this compound offers immense potential for innovation while posing challenges that require careful consideration from both researchers and regulatory bodies.